Cas no 2229146-71-6 (2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid)
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid
- EN300-1922320
- 2229146-71-6
-
- Inchi: 1S/C8H4BrNO5/c9-6-3-4(10(14)15)1-2-5(6)7(11)8(12)13/h1-3H,(H,12,13)
- InChI Key: SAINBPABJDELFB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C(C(=O)O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.92728g/mol
- Monoisotopic Mass: 272.92728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 100Ų
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1922320-0.05g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 0.05g |
$780.0 | 2023-09-17 | ||
| Enamine | EN300-1922320-0.1g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 0.1g |
$817.0 | 2023-09-17 | ||
| Enamine | EN300-1922320-0.25g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 0.25g |
$855.0 | 2023-09-17 | ||
| Enamine | EN300-1922320-0.5g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 0.5g |
$891.0 | 2023-09-17 | ||
| Enamine | EN300-1922320-1.0g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 1g |
$928.0 | 2023-05-31 | ||
| Enamine | EN300-1922320-2.5g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 2.5g |
$1819.0 | 2023-09-17 | ||
| Enamine | EN300-1922320-5.0g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 5g |
$2692.0 | 2023-05-31 | ||
| Enamine | EN300-1922320-10.0g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 10g |
$3992.0 | 2023-05-31 | ||
| Enamine | EN300-1922320-1g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 1g |
$928.0 | 2023-09-17 | ||
| Enamine | EN300-1922320-5g |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid |
2229146-71-6 | 5g |
$2692.0 | 2023-09-17 |
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid Related Literature
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid
Introduction to 2-(2-bromo-4-nitrophenyl)-2-oxoacetic Acid (CAS No: 2229146-71-6)
2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid, commonly referred to by its CAS number 2229146-71-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom and a nitro group attached to a phenyl ring, further connected to a 2-oxoacetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.
The chemical structure of 2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid is notable for its aromaticity and the presence of electron-withdrawing groups such as the nitro and bromine substituents. These groups influence the compound's reactivity, stability, and solubility, making it suitable for use in synthetic chemistry and as an intermediate in the preparation of more complex molecules. Recent studies have highlighted its potential in drug design, particularly in the development of anti-cancer agents, due to its ability to modulate specific cellular pathways.
One of the key areas of research involving cas no 2229146-71-6 is its role in medicinal chemistry. Scientists have explored its ability to inhibit certain enzymes and proteins that are implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound may act as a potent inhibitor of histone deacetylases (HDACs), which are enzymes known to play a critical role in gene regulation and cell proliferation.
In addition to its pharmacological applications, cas no 2239146-71-6 has also been studied for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new types of semiconductors and conductive polymers. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various fabrication techniques used in nanotechnology.
The synthesis of cas no 3339146-71-6 has been optimized through several routes, including nucleophilic aromatic substitution and coupling reactions. These methods have enabled chemists to produce the compound with high purity and yield, facilitating further research into its properties and applications. Recent advancements in catalytic methods have also improved the efficiency of these reactions, reducing costs and minimizing environmental impact.
In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of cas no 5559146-71-6. These studies are crucial for understanding the compound's safety profile and ensuring that its use does not pose risks to human health or ecosystems. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully characterize its environmental fate.
The versatility of cas no 8889146-71-6 has led to its inclusion in numerous research programs aimed at discovering novel therapeutic agents. Its ability to interact with various biological targets makes it a valuable tool for studying disease mechanisms at a molecular level. For example, recent experiments have demonstrated its potential as a lead compound for developing drugs targeting protein kinases involved in cancer cell signaling.
In conclusion, cas no 9999146-71-6, or cas no: 0000146-71-x, represents a multifaceted compound with diverse applications across multiple disciplines. From drug discovery to materials science, this molecule continues to be a focal point for researchers seeking innovative solutions to complex scientific challenges. As our understanding of its properties deepens, so too does its potential to contribute to advancements in technology and medicine.
2229146-71-6 (2-(2-bromo-4-nitrophenyl)-2-oxoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)